Cas no 126770-42-1 (1-(6-pyridin-2-ylpyridin-2-yl)ethanone)

• Product Name: 1-(6-pyridin-2-ylpyridin-2-yl)ethanone
• CAS No: 126770-42-1
• MF: C₁₂H₁₀N₂O
• MW: 198.221
• CID: 2769264
• PubChem ID: 15827520
• Update Time: 2024-03-01

1-(6-pyridin-2-ylpyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-pyridin-2-ylpyridin-2-yl)ethanone

• Inchi： InChI=1S/C12H10N2O/c1-9(15)10-6-4-7-12(14-10)11-5-2-3-8-13-11/h2-8H,1H3
• InChI Key： ZHIFOTWXGZPWDH-UHFFFAOYSA-N
• SMILES： CC(=O)C1=NC(=CC=C1)C2=CC=CC=N2

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines